Cas no 49674-15-9 (3-Bromo-5-nitrobenzonitrile)
3-Bromo-5-nitrobenzonitrile is a versatile aromatic compound featuring both bromo and nitro substituents on a benzonitrile core, making it a valuable intermediate in organic synthesis. The bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki or Heck couplings, while the nitro group offers opportunities for further functionalization, including reduction to amines or nucleophilic aromatic substitution. The nitrile group enhances reactivity in cyclization and condensation reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or fine-tuning molecular properties. Its well-defined reactivity and stability under standard conditions make it a reliable building block for advanced synthetic applications.
3-Bromo-5-nitrobenzonitrile structure
Product Name:3-Bromo-5-nitrobenzonitrile
CAS No:49674-15-9
MF:C7H3BrN2O2
MW:227.014920473099
MDL:MFCD00463804
CID:856744
PubChem ID:5152425
Update Time:2025-10-29
3-Bromo-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-nitrobenzonitrile
- 1-Bromo-3-cyano-5-nitrobenzene
- 3-Nitro-5-bromobenzonitrile
- Benzonitrile, 3-broMo-5-nitro-
- 3-Brom-5-nitrobenzonitril
- 3-Bromo-5-nitrobenzonitrile,
- RQGCXODNTLHVQJ-UHFFFAOYSA-N
- 5-bromo-3-nitrobenzenecarbonitrile
- STK365704
- OR11657
- FCH1326333
- AB0033168
- AX8219709
- ST51057459
- X6640
- ST24041
- DTXCID70359759
- 49674-15-9
- AKOS005442639
- AS-42006
- EN300-211543
- SY296794
- MFCD00463804
- ZBA67415
- DTXSID60408907
- SCHEMBL3511140
- DA-17599
- CS-0060188
-
- MDL： MFCD00463804
- Inchi： 1S/C7H3BrN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
- InChI Key： RQGCXODNTLHVQJ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.93800
- Monoisotopic Mass: 225.93779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
- XLogP3: 2.2
Experimental Properties
- Density: 1.81
- Melting Point: 84-85 ºC
- Boiling Point: 283 ºC
- Flash Point: 125 ºC
- PSA: 69.61000
- LogP: 2.75218
3-Bromo-5-nitrobenzonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-5-nitrobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017558-1g |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| Chemenu | CM153172-5g |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 95% | 5g |
$309 | 2021-06-17 | |
| Chemenu | CM153172-10g |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 95% | 10g |
$514 | 2021-06-17 | |
| TRC | B699103-100mg |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B699103-250mg |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 250mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B699103-500mg |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 500mg |
$ 167.00 | 2023-04-18 | ||
| TRC | B699103-1g |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 1g |
$ 210.00 | 2022-06-06 | ||
| Apollo Scientific | OR11657-1g |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 98% | 1g |
£20.00 | 2023-09-01 | |
| Apollo Scientific | OR11657-5g |
3-Bromo-5-nitrobenzonitrile |
49674-15-9 | 98% | 5g |
£233.00 | 2023-05-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B906834-1g |
3-bromo-5-nitrobenzonitrile |
49674-15-9 | 95% | 1g |
￥432.90 | 2022-09-29 |
3-Bromo-5-nitrobenzonitrile Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
49674-15-9 (3-Bromo-5-nitrobenzonitrile) Related Products
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